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Compound of Interest

Compound Name: 17-trans Prostaglandin E3

Cat. No.: B593036 Get Quote

CAS Number: 210979-33-2

This technical guide provides a comprehensive overview of 17-trans Prostaglandin E3, a

notable isomer of Prostaglandin E3 (PGE3). Due to a scarcity of published research on the

specific biological activities of the 17-trans isomer, this document will also draw upon the

extensive research conducted on PGE3 to provide a broader context for its potential biological

significance and pathways of action. This approach is intended to offer valuable insights for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
Key physicochemical data for 17-trans Prostaglandin E3 are summarized below, providing a

foundation for experimental design and analysis.
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Property Value Source

CAS Number 210979-33-2 [1][2]

Formal Name

11α,15S-dihydroxy-9-oxo-

prosta-5Z,13E,17E-trien-1-oic

acid

[1]

Molecular Formula C20H30O5 [1][2]

Formula Weight 350.5 g/mol [1][2]

Purity ≥98% [1]

Formulation A solution in methyl acetate [1]

Solubility

DMF: >100 mg/ml, DMSO:

>100 mg/ml, Ethanol: >100

mg/ml, PBS (pH 7.2): >5

mg/ml

[1]

Storage -20°C [1]

Stability ≥ 2 years [1]

Biological Context and Activity
17-trans Prostaglandin E3 is an isomer of PGE3 that could theoretically be produced from the

cyclooxygenase (COX) metabolism of dietary trans-fatty acids.[1] While one source indicates

there are no published reports on the biological activity of this specific compound, another

suggests it stimulates Nurr1-dependent transcriptional activity, indicating potential applications

in cancer and autoimmune disease research.

Given the limited direct data, the biological activities of the more extensively studied

Prostaglandin E3 (PGE3) are presented here as a potential analogue. PGE3 is derived from

the omega-3 fatty acid, eicosapentaenoic acid (EPA), and is known to possess anti-

inflammatory and anti-proliferative properties.[3][4]

Anti-inflammatory and Anti-tumor Effects of PGE3
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PGE3 has been shown to exert anti-inflammatory and anti-tumor effects, often in contrast to the

pro-inflammatory and pro-tumorigenic actions of Prostaglandin E2 (PGE2).[1] It can inhibit the

proliferation of cancer cells and modulate immune responses.[1][4] Specifically, PGE3 has

been observed to suppress the polarization of tumor-associated M2 macrophages (TAMs),

which are known to promote tumor growth.[4] This effect is mediated through the regulation of

protein kinase A (PKA) expression and activation.[4]

Signaling Pathways
The signaling pathways of prostaglandins are complex and receptor-dependent. While the

specific pathways for 17-trans PGE3 are not elucidated, the pathways for the closely related

PGE3 are well-documented and likely share similarities. PGE3, like other prostaglandins,

exerts its effects by binding to specific G-protein coupled receptors, known as EP receptors.

The following diagram illustrates the proposed signaling pathway for PGE3 in the modulation of

macrophage polarization, a key process in inflammation and cancer.
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PGE3 Signaling in Macrophage Polarization
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Caption: Proposed signaling pathway of PGE3 in modulating macrophage polarization.

Experimental Protocols
Detailed experimental data specifically for 17-trans Prostaglandin E3 are not readily available

in published literature. However, the following represents a generalized experimental workflow

that could be adapted to study its effects, based on protocols used for other prostaglandins like

PGE3.
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Macrophage Polarization Assay
This protocol is designed to assess the effect of a compound on the polarization of

macrophages, a critical aspect of its immunomodulatory potential.
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Experimental Workflow: Macrophage Polarization Assay
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Caption: A generalized workflow for studying the effects of 17-trans PGE3 on macrophage

polarization.

Conclusion
While direct research on 17-trans Prostaglandin E3 is limited, its structural similarity to

Prostaglandin E3 suggests it may hold significant, and potentially analogous, biological

activities. The anti-inflammatory and anti-tumorigenic properties of PGE3, particularly its ability

to modulate macrophage polarization, provide a strong rationale for further investigation into

the 17-trans isomer. The information and protocols outlined in this guide are intended to serve

as a valuable resource for researchers and drug development professionals seeking to explore

the therapeutic potential of this and related compounds. Future studies are warranted to

elucidate the specific signaling pathways and biological functions of 17-trans Prostaglandin
E3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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